Cas no 1207726-28-0 (Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine)

• Product Name: Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine
• CAS No: 1207726-28-0
• MF: C₂₄H₂₆N₄O₅S
• MW: 482.552044391632
• CID: 2854068
• Update Time: 2025-09-21

Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine Chemical and Physical Properties

Names and Identifiers

• Ampicillinyl-D-phenylglycine
• Ampicillin EP Impurity E
• 7811RA358Y
• (R)-2-((2S,5R,6R)-6-((R)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxamido)-2-phenylacetic acid
• Ampicillin phenylglycylamide
• Q27266625
• Ampicillin Impurity E
• Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine

• Inchi： 1S/C24H26N4O5S/c1-24(2)18(20(30)26-16(23(32)33)14-11-7-4-8-12-14)28-21(31)17(22(28)34-24)27-19(29)15(25)13-9-5-3-6-10-13/h3-12,15-18,22H,25H2,1-2H3,(H,26,30)(H,27,29)(H,32,33)/t15-,16-,17-,18+,22-/m1/s1
• InChI Key： VSAAMYOCWYQYDF-OSAVLUCMSA-N
• SMILES： S1C(C)(C)[C@H](C(N[C@@H](C(=O)O)C2C=CC=CC=2)=O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 482.162391g/mol
• Monoisotopic Mass: 482.162391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 167
• Molecular Weight: 482.6g/mol

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 847.4±65.0 °C at 760 mmHg
• Flash Point: 466.3±34.3 °C
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

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